Cas no 398-70-9 (2,5-Difluorostyrene)

2,5-Difluorostyrene is a fluorinated styrene derivative characterized by the presence of two fluorine atoms at the 2- and 5-positions of the aromatic ring. This compound is primarily utilized as a monomer in polymerization reactions, offering enhanced reactivity and tailored properties in the resulting polymers. The fluorine substituents contribute to improved thermal stability, chemical resistance, and potential electronic effects, making it valuable in advanced material applications such as specialty coatings, adhesives, and high-performance resins. Its structural features also enable precise modifications in polymer backbones for targeted functionality. The compound is typically handled under controlled conditions due to its reactivity and should be stored in inert atmospheres to prevent premature polymerization.

2,5-Difluorostyrene structure

Product Name:2,5-Difluorostyrene

CAS No:398-70-9

MF:C₈H₆F₂

MW:140.130049228668

CID:2619142

PubChem ID:21871890

Update Time:2025-06-07

2,5-Difluorostyrene Chemical and Physical Properties

Names and Identifiers

- 2,5-Difluorostyrene
- CK2551
- DTXSID30619144
- EN300-388675
- 398-70-9
- SCHEMBL491580
- AKOS006281195
- 1,4-Difluoro-2-vinyl-benzene
- DSIWLDCXHHMNQL-UHFFFAOYSA-N
- 2-ethenyl-1,4-difluorobenzene
- 1,4-difluoro-2-vinylbenzene
- PS-9047
- MFCD00142841
- 305371-97-5
- MDL： MFCD00142841
- Inchi： 1S/C8H6F2/c1-2-6-5-7(9)3-4-8(6)10/h2-5H,1H2
- InChI Key： DSIWLDCXHHMNQL-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C=C)F

Computed Properties

Exact Mass: 140.04375652Da
Monoisotopic Mass: 140.04375652Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 0Å²

2,5-Difluorostyrene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D514880-50mg	2,5-Difluorostyrene	398-70-9		50mg	$ 50.00	2022-06-05
TRC	D514880-100mg	2,5-Difluorostyrene	398-70-9		100mg	$ 65.00	2022-06-05
TRC	D514880-500mg	2,5-Difluorostyrene	398-70-9		500mg	$ 135.00	2022-06-05
Apollo Scientific	PC6275-1g	2,5-Difluorostyrene	398-70-9	99%	1g	£160.00	2025-02-21
Apollo Scientific	PC6275-5g	2,5-Difluorostyrene	398-70-9	99%	5g	£672.00	2025-02-21
Key Organics Ltd	PS-9047-1MG	2,5-Difluorostyrene	398-70-9	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	PS-9047-5MG	2,5-Difluorostyrene	398-70-9	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	PS-9047-10MG	2,5-Difluorostyrene	398-70-9	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	PS-9047-20MG	2,5-Difluorostyrene	398-70-9	>90%	20mg	￡76.00	2023-04-18
Key Organics Ltd	PS-9047-50MG	2,5-Difluorostyrene	398-70-9	>90%	50mg	£102.00	2025-02-09